Cas no 921792-36-1 (2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide)

• Product Name: 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide
• CAS No: 921792-36-1
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5851373
• PubChem ID: 41753488
• Update Time: 2025-05-24

2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetamide, N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• AKOS024632583
• 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide
• 2-thiophen-2-yl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)acetamide
• 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide
• 921792-36-1
• F2261-0039

• Inchi： 1S/C18H20N2O3S/c1-18(2)11-23-15-9-12(6-7-14(15)20(3)17(18)22)19-16(21)10-13-5-4-8-24-13/h4-9H,10-11H2,1-3H3,(H,19,21)
• InChI Key： UBCLEEGJAVAEGK-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=C3OCC(C)(C)C(=O)N(C)C3=CC=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide

Introduction to 2-(Thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide (CAS No. 921792-36-1)

2-(Thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide, also known by its CAS number 921792-36-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a thiophene ring and a benzoxazepine core, which contribute to its pharmacological properties.

The chemical structure of 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide is particularly noteworthy for its potential in drug development. The thiophene ring provides aromatic stability and enhances the compound's lipophilicity, while the benzoxazepine core is known for its ability to interact with various biological targets. These structural elements collectively make the compound a promising candidate for therapeutic applications.

Recent studies have focused on the pharmacological activities of 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide. One of the key areas of interest is its potential as an analgesic agent. Research has shown that this compound exhibits significant analgesic effects in animal models of pain. The mechanism of action is believed to involve the modulation of opioid receptors and other pain-related pathways. This makes it a valuable lead compound for the development of new analgesic drugs with improved efficacy and reduced side effects.

In addition to its analgesic properties, 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-(thiophen-2-yl)-N-(3,3,5-trimethyl-4-o xo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az ep in - 8 - yl ) acet amide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This favorable safety profile further supports its potential as a drug candidate for clinical development.

The synthesis of 2-(thiophen - 2 - yl ) - N - ( 3 , 3 , 5 - trim eth yl - 4 - ox o - 2 , 3 , 4 , 5 - tet rahy dr o - 1 , 5 - ben zo x az ep in - 8 - yl ) acet amide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthetic route typically starts with the formation of the thiophene ring followed by the introduction of the benzoxazepine core through a series of functional group transformations. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

The pharmacokinetic properties of 2-(thiophen - 2 - yl ) - N - ( 3 , 3 , 5 - trim eth yl - 4 - ox o - 2 , 3 , 4 ,  5  -tet rahy dr o  1  -,  5  -ben zo x az ep in  8  -y l ) acet amide have been studied to understand its behavior in biological systems. Preclinical data indicate that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The metabolism of the compound primarily occurs in the liver through cytochrome P450 enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(thiophen  2  -y l )  N  (  3  -,  3  -,  5  -tr im e th y l  -,  4  -o x o  -,  -,  -,  -,  -,  -,  -,   tet rahy dr o   -,   -,   -,   -,   -,   -,   ben zo x az ep in   -,   -,   -,   y l ) acet amide in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse events reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-(thiophen                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                            y l ) acet amide , with its CAS number 921792–36–1, represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data become available from clinical trials, this compound may pave the way for innovative treatments in pain management and inflammatory diseases.